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Compound of Interest

Compound Name: 4-Bromo-7-nitroisoindolin-1-one

Cat. No.: B1288942

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 4-Bromo-7-nitroisoindolin-1-one, a
compound of interest in contemporary chemical research and pharmaceutical development.

Core Molecular Data

The fundamental molecular attributes of 4-Bromo-7-nitroisoindolin-1-one are summarized
below. These data points are critical for a range of applications, from reaction stoichiometry to
analytical characterization.

Parameter Value
Molecular Formula C8H5BrN203
Molecular Weight 257.04 g/mol [1]

The isoindolin-1-one scaffold is a significant structural motif present in numerous natural
products and synthetic molecules that exhibit a wide array of biological activities.[1] As a
functionalized derivative, 4-Bromo-7-nitroisoindolin-1-one's chemical nature is influenced by
the electron-withdrawing effects of the 7-nitro group and the lactam'’s carbonyl function.[1] This
electronic characteristic governs its reactivity in various aromatic substitution reactions.[1]
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The carbon-bromine bond at the C-4 position is a primary site for nucleophilic aromatic
substitution, often facilitated by transition-metal catalysis.[1] The bromine atom serves as an
effective leaving group, particularly in palladium-catalyzed cross-coupling reactions, making it a
versatile building block in organic synthesis.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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